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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of CAPIRI (Capecitabine

and Irinotecan), often in conjunction with radiotherapy (RT), as a neoadjuvant treatment for

locally advanced rectal cancer (LARC). The following sections detail the clinical rationale,

summarize key quantitative data from clinical trials, provide detailed experimental protocols,

and illustrate relevant workflows and pathways.

Clinical Rationale
Neoadjuvant chemoradiotherapy is a standard of care for locally advanced rectal cancer,

aiming to downstage tumors prior to surgical resection, thereby increasing the likelihood of a

complete (R0) resection and improving local control.[1][2] The combination of capecitabine, an

oral fluoropyrimidine, and irinotecan, a topoisomerase I inhibitor, is investigated to enhance

treatment efficacy, particularly the pathological complete response (pCR) rate, which is a

surrogate marker for improved long-term outcomes.[3] Some protocols incorporate UGT1A1

genotype testing to guide irinotecan dosing and manage toxicity.[2][4][5]
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Quantitative Data Summary
The efficacy and safety of neoadjuvant CAPIRI-based regimens have been evaluated in

several clinical trials. Key quantitative outcomes are summarized in the tables below for easy

comparison.

Table 1: Patient Demographics and Study Design

Study / Trial Phase
Number of
Patients

Median Age
(Years)

Patient
Population

Hofheinz et al.

(CapIri-RT)
II 36 62

Locally advanced

rectal cancer

(cT3/4 Nx or N+)

[1][6]

Zhu et al.

(CapIriRT Arm)
III 178 Not Reported

Locally advanced

rectal cancer

(cT3-4 or N1),

UGT1A1 11 or

128 genotype[4]

Zhang et al. Pilot 52 54

Locally advanced

rectal cancer

(cT3-4, N0-2),

UGT1A1 6/6

genotype[5]

Kim et al. (Cap/Iri

Arm)
Retrospective Not specified Not specified

Locally advanced

rectal cancer

Table 2: Treatment Regimens
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Study / Trial Capecitabine Dose Irinotecan Dose
Radiotherapy (RT)
Dose

Hofheinz et al. (CapIri-

RT)

500 mg/m² twice daily,

days 1-38
50 mg/m² weekly 50.4 Gy

Zhu et al. (CapIriRT

Arm)

625 mg/m² twice daily,

5 days/week

UGT1A111: 80 mg/m²

weekly; UGT1A1128:

65 mg/m² weekly

50 Gy / 25 fractions

Zhang et al.
625 mg/m² twice daily,

days 1-5 weekly

80 mg/m² weekly (for

UGT1A1 6/6

genotype)

50 Gy / 25 fractions

Kim et al. (Cap/Iri

Arm)
Not specified Not specified Not specified

This table presents the neoadjuvant chemoradiotherapy phase. Some trials included additional

consolidation chemotherapy cycles. For example, the Zhu et al. trial included a cycle of XELIRI

(capecitabine 1,000 mg/m² twice daily on days 1–14 and irinotecan 200 mg/m² on day 1) two

weeks after chemoradiation completion.[2][4]

Table 3: Efficacy Outcomes

Study / Trial

Pathological
Complete
Response
(pCR) Rate

R0 Resection
Rate

3-Year Overall
Survival (OS)

3-Year
Disease-Free
Survival (DFS)

Hofheinz et al.

(CapIri-RT)
15% (5/34) 100% (34/34) 80% Not Reported

Zhu et al.

(CapIriRT Arm)
30% (53/178) Not Reported Not Reported Not Reported

Zhang et al. 30% (13/43) 100% (43/43) Not Reported Not Reported

Kim et al. (Cap/Iri

Arm)
25.0% Not Reported 94.7% 80.0%
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Table 4: Grade ≥3 Toxicities (Most Common)

Study / Trial Leukopenia/Neutropenia Diarrhea

Hofheinz et al. (CapIri-RT) Not specified as most common Not specified as most common

Zhu et al. (CapIriRT Arm)
Leukopenia: 25%,

Neutropenia: 20%
13%

Zhang et al. 21% 17%

Kim et al. (Cap/Iri Arm) Not Reported Not Reported

Experimental Protocols
Below are detailed methodologies for key experiments cited in the literature.

Protocol 1: Neoadjuvant CapIri-RT (Based on Hofheinz et al.)

Patient Selection:

Inclusion Criteria: Patients with histologically confirmed locally advanced rectal

adenocarcinoma, clinical stages T3/4 Nx or any T with N+ involvement.[1][6]

Exclusion Criteria: Prior pelvic radiotherapy, metastatic disease.

Treatment Regimen:

Chemotherapy:

Capecitabine: 500 mg/m² administered orally twice daily, continuously from day 1 to day

38.[1][6]

Irinotecan: 50 mg/m² administered as an intravenous infusion weekly during

radiotherapy.[1][6]

Radiotherapy:

Concurrent pelvic radiotherapy is delivered at a total dose of 50.4 Gy.[1][6]
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Surgical Procedure:

Total mesorectal excision (TME) is scheduled 4-6 weeks after the completion of

chemoradiotherapy.[1][6]

Response Evaluation:

Pathological response is assessed on the resected specimen. Pathological complete

response (pCR) is defined as the absence of any residual tumor cells.

Protocol 2: UGT1A1 Genotype-Guided Neoadjuvant CapIri-RT (Based on Zhu et al. and Zhang

et al.)

Patient Selection:

Inclusion Criteria: Patients with locally advanced rectal adenocarcinoma (cT3-4 or N1).[4]

Mandatory genetic screening for UGT1A1 genotype (11 or 128).[4][5]

Treatment Regimen:

Chemotherapy:

Capecitabine: 625 mg/m² orally twice daily, administered on days of radiotherapy (e.g.,

5 days/week).[4][5]

Irinotecan (Dose adjusted by genotype):

UGT1A1 11 (or 6/6) genotype: 80 mg/m² weekly via intravenous infusion.[4][5]

UGT1A1 128 (or 6/7) genotype: 65 mg/m² weekly via intravenous infusion.[2][4]

Radiotherapy:

Concurrent radiotherapy to the pelvis with a total dose of 50 Gy delivered in 25

fractions.[4][5]

Consolidation Chemotherapy (Optional, as per Zhu et al.):
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Two weeks after completion of chemoradiotherapy, one cycle of XELIRI is administered:

Capecitabine: 1,000 mg/m² orally twice daily on days 1-14.[2][4]

Irinotecan: 200 mg/m² intravenously on day 1.[2]

Surgical Procedure:

Total mesorectal excision (TME) is performed following the completion of all neoadjuvant

therapy.

Toxicity Management:

Dose modifications for capecitabine and irinotecan are implemented for Grade 3 or 4

hematological or non-hematological toxicities.[7] For instance, treatment may be delayed

for neutropenia or diarrhea until resolution to Grade 1 or less, followed by a dose reduction

(e.g., 20%) in subsequent cycles.[7]
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Caption: Workflow for UGT1A1-guided CAPIRI-RT neoadjuvant therapy.
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Caption: Generalized 5-week CAPIRI-RT treatment schedule.
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Caption: Simplified signaling pathway for CAPIRI action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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